Cas no 71353-61-2 (1-Tritriacontanol)

• Product Name: 1-Tritriacontanol
• CAS No: 71353-61-2
• MF: C₃₃H₆₈O
• MW: 480.892431259155
• CID: 571662
• PubChem ID: 156150
• Update Time: 2025-04-19

1-Tritriacontanol Chemical and Physical Properties

Names and Identifiers

• 1-Tritriacontanol
• 71353-61-2
• tritriacontanol
• DTXSID00221556
• n-tritriacontanol
• SCHEMBL810872
• tritriacontan-1-ol
• LMFA05000604

• Inchi： 1S/C33H68O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34/h34H,2-33H2,1H3
• InChI Key： ZERSFCCIRKUIFX-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 480.52734
• Monoisotopic Mass: 480.527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 31
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8646 (rough estimate)
• Boiling Point: 508.8°C (rough estimate)
• Flash Point: 120.1°C
• Refractive Index: 1.4594 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols